Cas no 2287281-69-8 (3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid)

• Product Name: 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• CAS No: 2287281-69-8
• MF: C₁₃H₁₃FO₂
• MW: 220.239527463913
• CID: 5853504
• PubChem ID: 137945251
• Update Time: 2025-06-13

3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid
• EN300-6761700
• 2287281-69-8

• Inchi： 1S/C13H13FO2/c1-8-9(3-2-4-10(8)14)12-5-13(6-12,7-12)11(15)16/h2-4H,5-7H2,1H3,(H,15,16)
• InChI Key： VPFOWFSYVAUVPW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C)C12CC(C(=O)O)(C1)C2

Computed Properties

• Exact Mass: 220.08995782g/mol
• Monoisotopic Mass: 220.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid

Research Briefing on 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287281-69-8)

3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287281-69-8) is a novel bicyclo[1.1.1]pentane (BCP)-based carboxylic acid derivative that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound belongs to a class of bioisosteres designed to replace traditional phenyl rings in drug molecules, offering improved physicochemical properties, metabolic stability, and target engagement. The unique three-dimensional structure of the BCP scaffold, combined with the fluorine and methyl substitutions on the phenyl ring, makes this compound particularly interesting for the development of new therapeutics.

Recent studies have focused on the synthesis and characterization of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid, as well as its potential applications in drug design. The compound has been synthesized via a multi-step route starting from [1.1.1]propellane, followed by carboxylation and subsequent functionalization of the phenyl ring. Key synthetic challenges, such as the control of regioselectivity and the introduction of the fluorine substituent, have been addressed through optimized reaction conditions and the use of specialized reagents.

In terms of biological activity, preliminary studies suggest that 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid exhibits promising interactions with various therapeutic targets, including G protein-coupled receptors (GPCRs) and enzymes involved in inflammatory pathways. The fluorine atom at the 3-position of the phenyl ring is believed to enhance binding affinity through electrostatic interactions, while the methyl group at the 2-position contributes to steric stabilization. The BCP core, on the other hand, provides a rigid and compact structure that can improve pharmacokinetic properties.

One of the most significant applications of this compound is in the development of small-molecule inhibitors for inflammatory diseases. Researchers have demonstrated that derivatives of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid can effectively modulate the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in pain and inflammation. The compound's ability to selectively inhibit COX-2 over COX-1 has been highlighted as a key advantage, potentially reducing the risk of gastrointestinal side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the pharmacokinetic profile of 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid have revealed favorable properties, including good oral bioavailability and metabolic stability. In vitro studies using human liver microsomes have shown that the compound is resistant to oxidative metabolism, likely due to the presence of the fluorine atom and the BCP scaffold. These findings suggest that this compound could serve as a promising lead for the development of orally bioavailable drugs.

In conclusion, 3-(3-Fluoro-2-methylphenyl)bicyclo[1.1.1]pentane-1-carboxylic acid (CAS: 2287281-69-8) represents a valuable addition to the toolbox of medicinal chemists. Its unique structural features and promising biological activity make it a compelling candidate for further optimization and development. Future research directions may include the exploration of additional derivatives, in vivo efficacy studies, and the investigation of its potential in other therapeutic areas beyond inflammation. As the field of bioisosteres continues to evolve, compounds like this are expected to play an increasingly important role in drug discovery.